4-Bromo-2-methyl-5-nitrophenyl methyl carbonate

• Molecular Formula: C9H8BrNO5
• Molecular Weight: 290.07 g/mol
• IUPAC Name: (4-bromo-2-methyl-5-nitrophenyl) methyl carbonate
• InChI: InChI=1S/C9H8BrNO5/c1-5-3-6(10)7(11(13)14)4-8(5)16-9(12)15-2/h3-4H,1-2H3
• InChI Key: PZDULRMDJXTOHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC(=O)OC)[N+](=O)[O-])Br

Description

4-Bromo-2-methyl-5-nitrophenyl methyl carbonate is a useful research compound. Its molecular formula is C9H8BrNO5 and its molecular weight is 290.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Bromo-2-methylphenyl methyl carbonate (4.0 g, 16.32 mmol) was added portion-wise to H2SO4 (12.0 mL) to generate a homogeneous solution. This solution was then cooled to 0° C. internal temperature and KNO3 (2.0 g, 19.6 mmol) was added portion-wise maintaining the internal temperature below 5° C. The reaction was stirred for 2 h and then poured over ice. The aqueous layer was extracted with dichloromethane, washed with saturated NaHCO3 and water, dried over Na2SO4, and concentrated. Purification by silica gel chromatography (0-5% ethyl acetate/hexanes) provided 4-bromo-2-methyl-5-nitrophenyl methyl carbonate (3.4 g, 71% yield). 1H NMR (400.0 MHz, DMSO-d6) δ 8.11 (s, 1H), 7.95 (s, 1H), 3.88 (s, 3H), 2.25 (s, 3H).

Synthesis routes and methods II

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